
"physical and chemical properties of Bromine
trichloride"

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Bromine trichloride

Cat. No.: B076596 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of Bromine Trichloride

For Researchers, Scientists, and Drug Development Professionals

Introduction
Bromine trichloride (BrCl₃) is an interhalogen compound composed of one bromine atom

covalently bonded to three chlorine atoms. As with other interhalogens, it is a highly reactive

and strong oxidizing agent. Its distinct molecular structure and polarity make it a subject of

interest in synthetic chemistry. This guide provides a comprehensive overview of its known

physical and chemical properties, synthesis, and characterization methodologies, compiled

from computational and experimental data.

Physical Properties
The physical characteristics of Bromine trichloride are determined by its molecular weight,

structure, and the nature of the Br-Cl bond. It is generally described as a yellow-brown liquid at

room temperature with a pungent, irritating odor[1]. The molecule adopts a T-shaped geometry

due to the presence of two lone pairs of electrons on the central bromine atom, which results in

a net dipole moment, rendering the molecule polar[2][3][4].

Data Summary: Physical Characteristics
The quantitative physical properties of Bromine trichloride are summarized in the table below.
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Property Value Reference

Molecular Formula BrCl₃ [2][5]

Molecular Weight 186.26 g/mol [1][2][5]

Molecular Geometry T-shaped [2][4]

Polarity Polar [3]

Br-Cl Bond Length 2.13 Å (Experimental) [2]

Cl-Br-Cl Bond Angle 107.7° (Experimental) [2]

XLogP3-AA 3.4 [5]

Hydrogen Bond Donor Count 0 [5]

Hydrogen Bond Acceptor

Count
0 [5]

Molecular Geometry and Polarity
The molecular geometry of BrCl₃ is a direct consequence of the Valence Shell Electron Pair

Repulsion (VSEPR) theory. The central bromine atom has five electron domains: three bonding

pairs with chlorine and two non-bonding lone pairs. To minimize repulsion, these domains

arrange in a trigonal bipyramidal electron geometry. The two lone pairs occupy equatorial

positions, forcing the three chlorine atoms into a "T" shape[2][4]. This asymmetrical

arrangement of polar Br-Cl bonds, arising from the difference in electronegativity between

bromine (2.96) and chlorine (3.16), results in a net molecular dipole moment, making BrCl₃ a

polar molecule[3].
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Caption: T-shaped molecular geometry of Bromine trichloride (BrCl₃).

Chemical Properties and Reactivity
Bromine trichloride is a potent oxidizing agent and participates readily in halogen-exchange

reactions[2]. Its reactivity is a key feature, making it useful in specific synthetic applications but

also requiring careful handling.
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Oxidizing Agent: Like many interhalogens, BrCl₃ acts as a strong oxidizing agent[1][2].

Chlorine is more electronegative than bromine, leading to a partial positive charge on the

bromine atom, which facilitates its role as an electron acceptor.

Reactions with Ions: It is known to react with bromite (BrO₂⁻) and chlorite (ClO₂⁻) ions in

solution. These reactions proceed via a bromine cation (Br⁺) transfer mechanism[6].

Halogenation: The compound can be used in halogenation reactions, although its high

reactivity can sometimes lead to non-selective reactions or decomposition of organic

substrates[2].

Synthesis and Experimental Protocols
The primary synthesis of Bromine trichloride involves the direct reaction of molecular bromine

(Br₂) and chlorine (Cl₂).

Bromine (Br₂)

Reactants

Chlorine (Cl₂)

Conditions:
-50°C

CCl₄ Solvent
Bromine Trichloride (BrCl₃)

Yield: 65-75%

Click to download full resolution via product page

Caption: Synthetic pathway for Bromine trichloride.

Experimental Protocol: Synthesis from Elemental
Halogens
This protocol is a representative methodology based on reported reaction conditions[2]. All

operations must be conducted in a well-ventilated fume hood using appropriate personal

protective equipment due to the hazardous nature of halogens.

Apparatus Setup: A three-necked flask equipped with a mechanical stirrer, a gas inlet, and a

low-temperature thermometer is assembled. The system must be thoroughly dried and

purged with an inert gas (e.g., argon or nitrogen) to exclude moisture.
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Solvent and Reactant Preparation: The reaction flask is charged with carbon tetrachloride

(CCl₄) and cooled to a stable temperature of -50°C using a suitable cooling bath (e.g., a dry

ice/acetone slush).

Addition of Bromine: A stoichiometric amount of liquid bromine (Br₂) is slowly added to the

cooled solvent with vigorous stirring.

Addition of Chlorine: Gaseous chlorine (Cl₂) is bubbled through the solution at a controlled

rate. The stoichiometry should be carefully monitored to ensure a molar ratio of 1:3 (Br₂:Cl₂).

The temperature must be maintained at -50°C throughout the addition.

Reaction and Monitoring: The reaction mixture is stirred at -50°C for a specified period. The

progress of the reaction can be monitored by observing the color change of the solution.

Workup and Isolation: Upon completion, any excess dissolved chlorine is removed by

purging with inert gas. The resulting product, Bromine trichloride, is maintained at low

temperature as it is unstable. Further purification is typically challenging due to its reactivity

and thermal instability.

Characterization and Analysis
The structural integrity and purity of a BrCl₃ sample are confirmed using a combination of

spectroscopic and analytical techniques[2].

Data Summary: Spectroscopic and Analytical Data
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Technique Observation Purpose Reference

IR/Raman

Spectroscopy

Br-Cl stretching

modes identified

around 450 cm⁻¹

Confirms bond

symmetry and

presence of Br-Cl

bonds

[2]

Mass Spectrometry

(MS)

Molecular ion peaks at

m/z 186 (³⁵Cl) and

188 (³⁷Cl)

Verifies molecular

weight and isotopic

pattern

[2]

X-ray Crystallography
Resolves crystal

structure

Determines precise

bond angles and

lengths

[2]

Titration

Titration against

sodium thiosulfate

(Na₂S₂O₃)

Quantifies residual

halogens for purity

assessment

[2]

Experimental Workflow for Characterization
The following diagram illustrates a logical workflow for the comprehensive analysis of a newly

synthesized batch of Bromine trichloride.
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Caption: Experimental workflow for the characterization of BrCl₃.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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